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Compound of Interest

Compound Name: 3-(2-Bromophenyl)butanoic acid
CAS No.: 66192-08-3
Cat. No.: B1288658
Get Quote
. J

Executive Summary & Hazard Profile

Immediate Action Required: Treat 3-(2-Bromophenyl)butanoic acid as a Halogenated
Organic Acid.[1][2]

Unlike standard organic acids (e.g., acetic acid), this compound contains an aryl bromide
moiety. This structural feature dictates that it must never be incinerated in standard non-
halogenated waste streams. Combustion of brominated aromatics in insufficient temperature
zones (<1100°C) can catalyze the formation of refractory organobromides, including hydrogen
bromide (HBr) gas and brominated dioxins.

Physicochemical Hazard Data
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Parameter Value | Characteristic Operational Implication

Use generic "Halogenated

Specific isomer often unlisted,; Acid" waste codes if specific
CAS Number ) ) ) )
treat as generic aryl bromide CAS is absent in EHS system.
[11[2]
High Carbon/Bromine ratio
Molecular Formula C10H11BrO:2 requires high-BTU incineration.
[1][2]
Corrosive. Can damage soft
o ) tissue and eyes.[1][2]
Acidity (pKa) ~4.5 - 4.8 (Predicted) ] ]
Incompatible with strong bases
and oxidizers.
) ) ) Dust inhalation hazard.[1][2]
) Solid (typically off-white o
Physical State Use local exhaust ventilation
powder)
(LEV).
Do not mix with Nitric Acid
o Stable, but reactive with ) )
Reactivity (HNO:s) or Peroxides; risk of

oxidizers o _
bromine liberation.[1][2]

Critical Waste Segregation Logic

The most common compliance failure in drug development labs is misclassifying halogenated
acids as simple "Organic Acids."

e The Rule: If the molecule contains F, Cl, Br, or I, it belongs in the Halogenated Waste stream.

[3]

o The Mechanism: Standard organic waste is often used as fuel blending for cement kilns.
Halogens poison these catalysts and corrode the scrubbers.

e The Consequence: Placing this compound in a "Non-Halogenated" carboy can result in the
rejection of the entire waste shipment by the disposal facility, incurring significant
repackaging costs.
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Workflow: Waste Stream Decision Tree

Waste Generation:

3-(2-Bromophenyl)butanoic acid

Physical State?

Solid Dissolved
Solid / Debris Liquid / Solution
(Gloves, Weigh Boats) (Mother Liquor, Rinsate)

SOLID WASTE BIN

2
Label: ‘Contaminated Debris - Halogenated' SETIE TRTES

Standard Organics

(DCM, EtOAc, MeOH) Incompatible Mix

LIQUID WASTE CARBOY SEPARATE COLLECTION

Stream: Halogenated Organic If mixed with heavy metals
(Do NOT Drain Dispose) or oxidizers

Click to download full resolution via product page

Figure 1: Decision logic for segregating brominated acid waste. Note that liquid waste must
strictly enter the Halogenated stream.

Detailed Disposal Protocols
Protocol A: Solid Waste (Pure Substance & Debris)

Applicability: Expired pure chemical, contaminated paper towels, weighing boats, and nitrile
gloves.

« Containment: Place the solid waste into a clear polyethylene bag (secondary containment).
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e Labeling: Attach a hazardous waste tag.

o Constituents: Write "Solid Debris contaminated with 3-(2-Bromophenyl)butanoic acid."

[11[2]
o Hazard Checkbox: Mark "Toxic" and "Corrosive."
» Disposal: Deposit into the lab's Solid Hazardous Waste Drum.

o Note: Do not use the "Biohazard" (Red Bag) bin. This is chemical waste, not biological.

Protocol B: Liquid Waste (Solutions & Rinsates)

Applicability: Reaction mixtures, mother liquors, and glassware rinses.[4]

o Compatibility Check: Ensure the receiving carboy does not contain strong oxidizers (e.qg.,
Chromic acid, Piranha solution) or strong bases (Ammonium hydroxide).

o Reasoning: Mixing acidic bromides with oxidizers can liberate elemental Bromine (Brz), a
highly toxic red gas.

e Transfer:
o Use a funnel to prevent splashing.
o Pour slowly into the container marked "HALOGENATED ORGANIC WASTE."

» Rinsing: Rinse the empty flask with a compatible solvent (e.g., Acetone or Dichloromethane).
Add this rinsate to the same Halogenated carboy.

e Logging: Record the approximate volume and concentration on the carboy's log sheet. This
is vital for the waste vendor to determine the BTU value for incineration.

Emergency Contingency: Spill Cleanup

Scenario: A 5g bottle of solid 3-(2-Bromophenyl)butanoic acid shatters on the floor.

Immediate Response
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 Isolate: Alert nearby personnel and cordon off the area (10 ft radius).

o PPE Upgrade: Wear double nitrile gloves, safety goggles, and a lab coat. If dust is visible,
use a fit-tested N95 or half-mask respirator.[1][2]

Cleanup Workflow

2. Apply Neutralizer
If wet/acidic (Sodium Bicarbonate)

2 A
Spill Identified Aover i If dry powder 3. Scoop into o 4 WashArea 5. Dispose as
sorbent Pads »| Plastic Bag ™ (Soap & Water) Solid Hazardous Waste

Click to download full resolution via product page

Figure 2: Step-by-step spill remediation.[1][2] Note: Do not use a dustpan and brush for dry
powder if it creates airborne dust; use wet paper towels or pads.

Regulatory Compliance (RCRA Context)
In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is
mandatory.

e Characteristic Waste Determination:

o D002 (Corrosivity): If the waste is an aqueous solution with pH < 2, it carries the D002
code.[5]

o D001 (Ignitability): If dissolved in a flammable solvent (Flash point < 60°C), it carries the
D001 code.

e "U"and "P" Lists: 3-(2-Bromophenyl)butanoic acid is not typically a specifically listed U or
P waste.[1][2] However, the mixture rule applies. If mixed with a listed solvent (e.g.,
Methanol, Toluene), the entire mixture assumes the solvent's waste code (e.g., FO03, FO05).

o Drain Disposal:STRICTLY PROHIBITED. The presence of the benzene ring and the halogen
atom classifies this as a priority pollutant in many municipal water districts.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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